3-Cyclopropoxy-4-ethyl-2-nitropyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Cyclopropoxy-4-ethyl-2-nitropyridine is a nitropyridine derivative characterized by a cyclopropoxy substituent at position 3, an ethyl group at position 4, and a nitro group at position 2. The cyclopropoxy group introduces steric and electronic effects due to its strained three-membered ring, which may influence the compound’s stability, solubility, and reactivity compared to analogous alkoxy-substituted pyridines. The ethyl group at position 4 contributes to lipophilicity, while the nitro group at position 2 enhances electrophilicity, making the compound a candidate for further functionalization via reduction or nucleophilic substitution.
Properties
Molecular Formula |
C10H12N2O3 |
|---|---|
Molecular Weight |
208.21 g/mol |
IUPAC Name |
3-cyclopropyloxy-4-ethyl-2-nitropyridine |
InChI |
InChI=1S/C10H12N2O3/c1-2-7-5-6-11-10(12(13)14)9(7)15-8-3-4-8/h5-6,8H,2-4H2,1H3 |
InChI Key |
LWDVVLQRZXBYJH-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C(=NC=C1)[N+](=O)[O-])OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-4-ethyl-2-nitropyridine typically involves the nitration of pyridine derivatives. One common method includes the reaction of pyridine with dinitrogen pentoxide (N2O5) in an organic solvent to form the N-nitropyridinium ion. This intermediate is then reacted with sulfur dioxide (SO2) and bisulfite (HSO3-) in water to yield 3-nitropyridine . The cyclopropoxy and ethyl groups are introduced through subsequent substitution reactions.
Industrial Production Methods: Industrial production of 3-Cyclopropoxy-4-ethyl-2-nitropyridine may involve continuous flow synthesis techniques to ensure high yield and selectivity. Continuous flow systems are advantageous for handling highly exothermic reactions and minimizing the formation of undesired by-products .
Chemical Reactions Analysis
Types of Reactions: 3-Cyclopropoxy-4-ethyl-2-nitropyridine undergoes various chemical reactions, including:
Oxidation: The nitro group can be reduced to an amino group under specific conditions.
Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.
Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro group is replaced by other functional groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as hydrogen gas (H2) with a palladium catalyst (Pd/C) are commonly used.
Substitution: Nucleophiles like ammonia (NH3) and amines are used in substitution reactions.
Major Products Formed:
Oxidation: Formation of nitroso or hydroxylamine derivatives.
Reduction: Formation of amino derivatives.
Substitution: Formation of substituted pyridines with various functional groups.
Scientific Research Applications
3-Cyclopropoxy-4-ethyl-2-nitropyridine has several applications in scientific research:
Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.
Biology: It is used in the study of enzyme interactions and as a probe in biochemical assays.
Medicine: The compound is investigated for its potential pharmacological properties, including antimicrobial and anticancer activities.
Industry: It is used in the production of agrochemicals and specialty chemicals.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-4-ethyl-2-nitropyridine involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The compound may also inhibit specific enzymes or interfere with cellular signaling pathways .
Comparison with Similar Compounds
To contextualize 3-cyclopropoxy-4-ethyl-2-nitropyridine, a systematic comparison with structurally related nitropyridine derivatives is provided below. Key parameters include substituent effects, synthetic yields, spectroscopic data, and functional properties.
Substituent Effects on Reactivity and Stability
Key Insights :
- Nitro Position : Nitro groups at positions 2 or 3 (as in the target compound) enhance electrophilicity compared to position 5, facilitating nucleophilic aromatic substitution .
- Steric Effects : Bulky substituents (e.g., cyclopropoxy) may reduce synthetic yields due to steric hindrance during cyclopropane ring formation or substitution reactions.
- Electronic Effects : Electron-withdrawing groups (e.g., nitro) at position 2 increase reactivity toward reduction, as seen in related compounds like 2-methoxy-3-nitropyridines .
Spectroscopic and Structural Comparisons
- Fluorescence Properties: The 2-(4-methoxyphenoxy)-3-nitropyridine derivative exhibits fluorescence due to extended π-conjugation between the pyridine ring and methoxyphenoxy group .
- Crystallographic Data: The planar structure of 2-(4-methoxyphenoxy)-3-nitropyridine (bond angles: C–O–C ≈ 120°) contrasts with the tetrahedral geometry expected for the cyclopropoxy group in the target compound, which may influence packing efficiency and solubility .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
